Cas no 101030-69-7 (Heptanamide,N-[[4-(acetyloxy)-3-methoxyphenyl]methyl]-)

• Product Name: Heptanamide,N-[[4-(acetyloxy)-3-methoxyphenyl]methyl]-
• CAS No: 101030-69-7
• Molecular Formula: C₁₇H₂₅NO₄
• Molecular Weight: 325.39998
• CID: 140076
• PubChem ID: 58153

Heptanamide,N-[[4-(acetyloxy)-3-methoxyphenyl]methyl]- Properties

Names and Identifiers

• Heptanamide,N-[[4-(acetyloxy)-3-methoxyphenyl]methyl]-
• [4-[(heptanoylamino)methyl]-2-methoxyphenyl] acetate
• Vanillylamine, N-heptanoyl-, acetate
• 4-[(heptanoylamino)methyl]-2-methoxyphenyl acetate
• alpha-Heptanamido-2-methoxy-p-cresol acetate
• N-Vanillylheptamide acetate
• p-Cresol, alpha-heptanamido-2-methoxy-, acetate
• DTXSID30143691
• 101030-69-7

• InChIKey： MHCUTVAZEAWWON-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H25NO4/c1-4-5-6-7-8-17(20)18-12-14-9-10-15(22-13(2)19)16(11-14)21-3/h9-11H,4-8,12H2,1-3H3,(H,18,20)
• SMILES： CCCCCCC(NCC1=CC=C(OC(=O)C)C(OC)=C1)=O

Computed Properties

• Exact Mass: 307.17845
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Monoisotopic Mass: 307.178358
• Heavy Atom Count: 22
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6

Experimental Properties

• LogP: 4.04740
• PSA: 95.86
• Refractive Index: 1.501
• Boiling Point: 465.6°Cat760mmHg
• Flash Point: 235.4°C
• Density: 1.064